Cas no 39217-38-4 ((S)-2-Amino-3-chloropropanoic acid)

(S)-2-Amino-3-chloropropanoic acid is a chiral non-proteinogenic amino acid featuring a chlorine substituent at the β-position. This compound serves as a valuable synthetic intermediate in organic and medicinal chemistry, particularly in the preparation of modified peptides and bioactive molecules. Its stereospecific (S)-configuration ensures precise control in asymmetric synthesis, while the reactive chloromethyl group enables further functionalization through nucleophilic substitution or cross-coupling reactions. The compound’s structural features make it useful for studying enzyme inhibition, metabolic pathways, and as a building block for pharmaceuticals. High purity grades are typically available to support research applications requiring rigorous consistency.

(S)-2-Amino-3-chloropropanoic acid structure

39217-38-4 structure

Product Name:(S)-2-Amino-3-chloropropanoic acid

CAS No:39217-38-4

MF:C₃H₆ClNO₂

MW:123.538239955902

MDL:MFCD01632068

CID:323033

PubChem ID:439771

Update Time:2025-05-28

(S)-2-Amino-3-chloropropanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-3-chloropropanoic acid
- D-Alanine, 3-chloro-
- (2S)-2-amino-3-chloropropanoic acid
- (S)-2-AMINO-3-CHLORO-PROPANOIC ACID
- 3-CHLORO-D-ALANINE
- 2-amino-3-chloro-propanoic acid
- SCHEMBL896870
- beta-Chloro-D-alanine
- NCGC00015282-01
- CS-0100201
- (S)-2-Amino-3-chloropropanoicacid
- (2S)-2-amino-3-chloro-propanoic acid
- (S)-3-chloroalanine
- EN300-216142
- Q27092897
- PJ3SK4HU57
- MFCD01632068
- CHEBI:17092
- .beta.-CDA
- ASBJGPTTYPEMLP-UWTATZPHSA-N
- F11547
- CHEMBL295666
- Lopac-C-9033
- (2S)-beta-Chloroalanine
- UNII-PJ3SK4HU57
- DTXSID201347312
- C02634
- (S)-2-Amino-3-chloropropanoic acid (H-D-Ala(Cl)-OH)
- (S)-2-Amino-3-chloropropionic Acid
- C3H6ClNO2
- 39217-38-4
- AKOS006283078
- NSC-337715
- NS00068516
- DS-6740
- A873687
- 3-CHLOROALANINATE
- DB-290255
- MDL： MFCD01632068
- Inchi： 1S/C3H6ClNO2/c4-1-2(5)3(6)7/h2H,1,5H2,(H,6,7)/t2-/m1/s1
- InChI Key： ASBJGPTTYPEMLP-UWTATZPHSA-N
- SMILES： ClC[C@H](C(=O)O)N

Computed Properties

Exact Mass: 123.00900
Monoisotopic Mass: 123.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 75.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: -2.8

Experimental Properties

Boiling Point: 243.6±30.0°C at 760 mmHg
PSA: 63.32000
LogP: 0.33740

(S)-2-Amino-3-chloropropanoic acid Security Information

Hazard Statement： H302-H315-H319-H335

(S)-2-Amino-3-chloropropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM252686-5g	(S)-2-Amino-3-chloropropanoic acid	39217-38-4	95%	5g	$266	2021-06-09
TRC	A619768-50mg	(S)-2-Amino-3-chloropropanoic acid	39217-38-4		50mg	$ 50.00	2022-06-07
TRC	A619768-100mg	(S)-2-Amino-3-chloropropanoic acid	39217-38-4		100mg	$ 70.00	2022-06-07
TRC	A619768-500mg	(S)-2-Amino-3-chloropropanoic acid	39217-38-4		500mg	$ 295.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S856559-100g	(S)-2-Amino-3-chloropropanoic acid	39217-38-4	97%	100g	4,000.00	2021-05-17
abcr	AB460716-1 g	(S)-2-Amino-3-chloropropanoic acid (H-D-Ala(Cl)-OH); .	39217-38-4		1g	€144.50	2023-07-18
abcr	AB460716-5 g	(S)-2-Amino-3-chloropropanoic acid (H-D-Ala(Cl)-OH); .	39217-38-4		5g	€338.20	2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S16530-250mg	(S)-2-Amino-3-chloropropanoic acid	39217-38-4		250mg	¥116.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S16530-1g	(S)-2-Amino-3-chloropropanoic acid	39217-38-4		1g	¥276.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S16530-5g	(S)-2-Amino-3-chloropropanoic acid	39217-38-4		5g	¥1036.0	2021-09-07